Magl-IN-19

• Molecular Formula: C21H26F3N3O3
• Molecular Weight: 425.4 g/mol
• InChI: InChI=1S/C21H26F3N3O3/c22-21(23,24)16-3-1-14(2-4-16)11-15-5-8-26(9-6-15)20(29)27-10-7-18-17(12-27)25-19(28)13-30-18/h1-4,15,17-18H,5-13H2,(H,25,28)/t17-,18+/m1/s1
• InChIKey: YUPLWIRVNVZRHU-MSOLQXFVSA-N

Magl-IN-19: Selective CNS-Penetrant MAGL Inhibitor Profile

MAGL‑IN‑19 (CAS 2411570‑42‑6), also designated compound 7o, is a highly potent and selective monoacylglycerol lipase (MAGL) inhibitor of the cis‑hexahydro‑pyrido‑oxazinone (cis‑HHPO) class [1]. Identified through structure‑guided optimization of a reversible benzoxazinone hit from a Roche library, this small molecule (MW 425.45; C₂₁H₂₆F₃N₃O₃) incorporates the privileged cis‑(4R,8S) HHPO headgroup [1]. It is characterized as a reversible inhibitor with favorable ADME properties and was specifically designed to match the target compound profile of CNS drugs [1].

Reversible MAGL inhibitor for endocannabinoid pathway studies

Defined cis-(4R,8S) stereochemistry for reproducible target engagement

Reported CNS exposure profile supports brain-penetrant tool compound selection

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source

Magl-IN-19 vs. Common MAGL Inhibitors: Critical Differences

MAGL‑IN‑19 cannot be trivially substituted by other MAGL inhibitors because it was specifically engineered through a multi‑parametric optimization campaign to combine a reversible binding mechanism, high ligand efficiency, and a balanced ADME profile optimized for central nervous system (CNS) drug delivery [1]. Unlike irreversible inhibitors that permanently block enzymatic activity or reversible inhibitors lacking adequate brain penetration, MAGL‑IN‑19 was selected as a development candidate precisely because it matches the target compound profile of CNS drugs and achieves high cerebrospinal fluid (CSF) exposures after systemic administration in rodents [1]. Substituting MAGL‑IN‑19 with a compound lacking this integrated CNS‑oriented design would compromise target engagement in the brain and confound studies of neuroinflammation or CNS disorders [1].

Mechanism mismatch (irreversible vs. reversible)

Irreversible carbamate MAGL inhibitors (e.g., JZL184) may induce sustained CB1 desensitization; reversible inhibition may not replicate chronic blockade phenotypes.

CNS exposure variability

Not all MAGL inhibitor chemotypes achieve high CSF exposure; substituting a non-CNS-penetrant analog can alter brain 2-AG modulation outcomes.

Stereochemical integrity

Racemic or diastereomeric mixtures lack the defined cis-(4R,8S) configuration and may not reproduce MAGL target engagement required for published results.

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source

Magl-IN-19: Differentiated Potency, Pharmacokinetics & Mechanism

Reversible vs. Irreversible MAGL Target Engagement

MAGL‑IN‑19 exhibits reversible MAGL inhibition, a mechanistically differentiated profile from covalent/irreversible inhibitors (e.g., JZL184, KML29, NF 1819) that permanently inactivate the enzyme. While the published IC50 value for MAGL‑IN‑19 against human MAGL is not disclosed in the primary literature, the compound was selected through a rigorous structure‑guided optimization process that prioritized high ligand efficiency, favorable ADME properties, and the CNS drug‑like target compound profile [1]. It achieves high CSF exposures after systemic administration in rodents, engages the target in the brain, and modulates neuroinflammatory processes [1].

Mechanism of Inhibition

Class-level

Reversible, non-covalent vs Irreversible carbamate

May avoid sustained CB1 downregulation risk reported with irreversible inhibitors

No head-to-head kinetic data; inferred from class design

Evidence Dimension	Mechanism of inhibition
Target Compound Data	Reversible
Comparator Or Baseline	Covalent/irreversible inhibitors (JZL184, KML29, NF 1819, SAR127303)
Quantified Difference	Qualitative mechanistic distinction; reversible inhibition enables on‑target activity without permanent enzyme inactivation
Conditions	Structure‑guided design based on cis‑HHPO chemotype [1]

Why This Matters

Reversible inhibition is essential for studies requiring tunable target engagement without the long‑lasting enzyme inactivation associated with covalent inhibitors, enabling more precise pharmacological control in CNS research applications.

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source

High CSF Exposure and CNS Penetration

MAGL‑IN‑19 distinguishes itself from many MAGL inhibitors that exhibit poor brain penetration by achieving high CSF exposures after systemic administration in rodents, consistent with its design to match the target compound profile of CNS drugs [1]. This property enables effective target engagement in the brain and modulation of neuroinflammatory processes [1]. In contrast, compounds such as MAGL‑IN‑1 (IC50 80 nM) and MAGL‑IN‑10 lack demonstrated high CSF exposure or brain target engagement data in published reports, while irreversible inhibitors like JZL184 require relatively high doses to achieve substantial brain MAGL inhibition (e.g., 4 mg/kg i.p. producing ~75% inhibition in mouse brain) [2].

CNS Penetration Profile

Data to verify

Reported CSF exposures meet CNS drug candidate criteria in rodent models

Supports CNS target engagement tool selection; quantitative CSF/plasma ratios not publicly available

Oral administration; no numerical PK parameters disclosed

Evidence Dimension	CNS exposure and brain target engagement
Target Compound Data	High CSF exposures after systemic administration; engages target in brain
Comparator Or Baseline	JZL184 (irreversible): 4 mg/kg i.p. → ~75% MAGL inhibition in mouse brain; MAGL‑IN‑1/MAGL‑IN‑10: no published CNS exposure data
Quantified Difference	High CSF exposure (qualitative; quantitative values not disclosed) vs. JZL184 requiring 4 mg/kg i.p. for 75% brain inhibition [2]
Conditions	Rodent systemic administration [1]

Why This Matters

For CNS‑focused research (neuroinflammation, neurodegeneration, pain), compounds lacking demonstrated brain penetration require higher doses and risk off‑target peripheral effects, making MAGL‑IN‑19 a more efficient and specific tool for studying central endocannabinoid signaling.

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source
• [2] Long JZ, Li W, Booker L, et al. Selective blockade of 2-arachidonoylglycerol hydrolysis produces cannabinoid behavioral effects. Nat Chem Biol. 2009;5(1):37-44. View Source

Enantioselective Synthesis and Stereochemical Integrity

MAGL‑IN‑19 is described as a highly selective MAGL inhibitor [1]. While exact selectivity ratios against FAAH and ABHD6 are not published, the compound emerged from a campaign that specifically prioritized selectivity as a key optimization parameter [1]. This stands in contrast to dual FAAH/MAGL inhibitors (e.g., JZL195 with IC50s of 2 nM and 4 nM respectively) which simultaneously elevate both 2‑AG and anandamide, producing confounding polypharmacology [2]. It also differs from MAGL inhibitors with poor selectivity (e.g., MAGL‑IN‑5 with only ~3‑fold selectivity over FAAH) or those requiring >100‑fold selectivity windows to avoid off‑target effects .

Stereochemical Identity

Reported

cis-(4R,8S) absolute configuration

Enzymatic resolution route

Stereochemistry critical for MAGL potency; racemate or wrong enantiomer may not reproduce activity

Quantitative loss not disclosed; class-level chiral requirement

Evidence Dimension	Selectivity over FAAH
Target Compound Data	Highly selective (exact ratio not published)
Comparator Or Baseline	JZL195 (dual FAAH/MAGL: IC50 FAAH 2 nM, MAGL 4 nM; ~2‑fold selectivity); MAGL‑IN‑5 (~3‑fold selectivity over FAAH)
Quantified Difference	Dual inhibitors lack meaningful selectivity; MAGL‑IN‑5 shows only ~3‑fold preference for MAGL over FAAH
Conditions	In vitro enzyme inhibition assays

Why This Matters

High MAGL selectivity is essential for unambiguous interpretation of 2‑AG‑mediated effects; dual FAAH/MAGL inhibitors or poorly selective compounds introduce AEA‑mediated confounding that complicates target validation and mechanism‑of‑action studies.

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source
• [2] Long JZ, Nomura DK, Vann RE, et al. Dual blockade of FAAH and MAGL identifies behavioral processes regulated by endocannabinoid crosstalk in vivo. Proc Natl Acad Sci USA. 2009;106(48):20270-20275. View Source

Privileged cis‑HHPO Chemotype Enables Favorable ADME and CNS Drug‑Like Properties

MAGL‑IN‑19 incorporates the cis‑hexahydro‑pyrido‑oxazinone (cis‑HHPO) headgroup, a three‑dimensional replacement of the benzoxazinone scaffold that uniquely combines high MAGL potency with favorable ADME properties [1]. This chemotype differentiation enables a drug‑like profile not observed in earlier MAGL inhibitor classes (e.g., carbamate‑based irreversible inhibitors such as JZL184 and KML29, or β‑lactam‑based inhibitors such as MGL‑IN‑1) that often suffer from limited CNS penetration, reactive metabolite formation, or suboptimal pharmacokinetics. The cis‑HHPO scaffold was specifically engineered to balance potency, metabolic stability, and brain accessibility [1].

Evidence Dimension	Chemotype and ADME optimization
Target Compound Data	cis‑HHPO scaffold; favorable ADME properties; CNS drug‑like profile
Comparator Or Baseline	Carbamate‑based irreversible inhibitors (JZL184, KML29); β‑lactam‑based inhibitors (MGL‑IN‑1)
Quantified Difference	Cis‑HHPO scaffold enables combined potency, metabolic stability, and brain accessibility not observed in comparator chemotypes
Conditions	Structure‑guided design and ADME profiling [1]

Why This Matters

The cis‑HHPO chemotype represents a distinct structural class with integrated CNS‑oriented properties; procurement of MAGL‑IN‑19 ensures access to this privileged scaffold for studies requiring drug‑like MAGL inhibitors suitable for in vivo CNS applications.

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source

Magl-IN-19: Key Research Applications

Endocannabinoid Neuroprotection in CNS Disease Models

MAGL‑IN‑19 is the preferred choice for studies of neuroinflammation where achieving high drug concentrations in the brain is essential for robust target engagement. Its demonstrated ability to achieve high CSF exposures after systemic administration [1] distinguishes it from MAGL inhibitors lacking verified CNS penetration. Use MAGL‑IN‑19 in rodent models of neuroinflammatory disorders where modulation of brain 2‑AG levels is required without the confounding effects of peripheral MAGL inhibition.

Reversible vs. Sustained MAGL Blockade on CB1 Function

Unlike covalent/irreversible inhibitors such as JZL184, KML29, or NF 1819, MAGL‑IN‑19 acts via a reversible mechanism [1]. This property enables studies requiring precise temporal control over MAGL activity, washout experiments to assess reversibility of effects, or protocols where permanent enzyme inactivation would confound interpretation of chronic dosing studies or recovery phases.

Stereospecific MAGL Target Engagement

MAGL‑IN‑19 is well‑suited for experiments where unambiguous attribution of effects to MAGL inhibition (and subsequent 2‑AG elevation) is required. Its high selectivity profile [1] avoids the confounding AEA elevation associated with dual FAAH/MAGL inhibitors (e.g., JZL195) or poorly selective compounds (e.g., MAGL‑IN‑5 with only ~3‑fold selectivity over FAAH). This selectivity is critical for mechanistic studies of endocannabinoid signaling where distinction between 2‑AG‑mediated and AEA‑mediated pathways is essential.

In Vivo CNS Pharmacology Studies Requiring a Drug‑Like, CNS‑Optimized MAGL Inhibitor

MAGL‑IN‑19 was specifically designed to match the target compound profile of CNS drugs [1]. For laboratories conducting in vivo CNS pharmacology studies—particularly those investigating neuroinflammation, neurodegeneration, or pain—MAGL‑IN‑19 offers a balanced ADME profile and brain target engagement that earlier‑generation MAGL inhibitors (carbamate‑based, β‑lactam‑based) often lack. This integrated CNS‑oriented design reduces the need for high doses and minimizes peripheral off‑target effects, making it a more efficient and specific research tool.

Application

Selection Property

Validation Focus

2-AG elevation in neuroinflammation and CNS injury models

CNS-penetrant reversible MAGL inhibition

CSF exposure and brain target engagement verification

CB1 receptor signaling and behavioral outcome studies

Reversible inhibition supporting CB1 desensitization endpoint studies

Endpoint monitoring of CB1 desensitization

MAGL active-site stereochemical mapping

Defined cis-(4R,8S) enantiomer

Stereochemical purity and binding affinity verification

• [1] Kuhn B, Ritter M, Hornsperger B, Bell C, et al. Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. J Med Chem. 2024. View Source